Cas no 71208-51-0 (Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI))

Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI) structure
71208-51-0 structure
Product name:Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI)
CAS No:71208-51-0
MF:C8H18N4
MW:170.25532
CID:548139
PubChem ID:21726339

Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI)
    • (4AR,8AS)-1,5-DIMETHYLDECAHYDROPYRAZINO[2,3-B]PYRAZINE
    • InChI=1/C8H18N4/c1-11-5-3-10-8-7(11)9-4-6-12(8)2/h7-10H,3-6H2,1-2H3/t7-,8+
    • 71208-51-0
    • Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-,trans-(9ci)
    • JEHKIJFTWLWGDO-OCAPTIKFSA-
    • Inchi: InChI=1S/C8H18N4/c1-11-5-3-10-8-7(11)9-4-6-12(8)2/h7-10H,3-6H2,1-2H3/t7-,8+
    • InChI Key: JEHKIJFTWLWGDO-OCAPTIKFSA-N
    • SMILES: CN1CCNC2C1NCCN2C

Computed Properties

  • Exact Mass: 170.153
  • Monoisotopic Mass: 170.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 26.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 30.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing

Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI) Related Literature

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